Cas no 1949806-00-1 ((3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid)

• Product Name: (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid
• CAS No: 1949806-00-1
• MF: C₁₆H₂₀BrNO₄
• MW: 370.238304138184
• CID: 5715087
• PubChem ID: 44828614
• Update Time: 2025-06-08

(3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1454706
• TRANS-4-(4-BROMOPHENYL)-1-(TERT-BUTOXYCARBONYL)PYRROLIDINE-3-CARBOXYLIC ACID
• BOC-(TRANS)-4-(4-BROMO-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• (3R,4S)-4-(4-Bromophenyl)-1-BOC-pyrrolidine-3-carboxylic acid
• Boc-(+/-)-trans-4-(4-bromophenyl)pyrrolidine-3-carboxylic acid
• rac-(3R,4S)-4-(4-bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• DTXSID30660813
• 1217829-96-3
• trans-4-(4-Bromophenyl)-1-[(tert-butoxy)carbonyl]pyrrolidine-3-carboxylic acid
• AMY35639
• AKOS015898123
• CS-0047771
• J-004668
• (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)-pyrrolidine-3-carboxylic acid
• (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid
• (3R,4S)-4-(4-bromophenyl)-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• BOC-(+/-)-TRANS-4-(4-BROMO-PHENYL)-PYRROLIDINE-3-CARBOXYLIC ACID
• 1949806-00-1
• TRANS-4-(4-BROMOPHENYL)-1-(TERT-BUTOXYCARBONYL)PYRROLIDINE-3-CARBOXYLICACID
• 939757-97-8
• A891407
• AS-42906
• 1,3-Pyrrolidinedicarboxylic acid, 4-(4-bromophenyl)-, 1-(1,1-dimethylethyl) ester, (3R,4S)-

• Inchi： 1S/C16H20BrNO4/c1-16(2,3)22-15(21)18-8-12(13(9-18)14(19)20)10-4-6-11(17)7-5-10/h4-7,12-13H,8-9H2,1-3H3,(H,19,20)/t12-,13+/m1/s1
• InChI Key： MXJJJGPIDKFWKX-OLZOCXBDSA-N
• SMILES： BrC1C=CC(=CC=1)[C@H]1CN(C(=O)OC(C)(C)C)C[C@@H]1C(=O)O

Computed Properties

• Exact Mass: 369.05757g/mol
• Monoisotopic Mass: 369.05757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid

(3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1949806-00-1): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

(3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1949806-00-1) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound belongs to the class of pyrrolidine derivatives and is characterized by its chiral centers at the 3 and 4 positions, as well as the presence of a bromophenyl and tert-butoxycarbonyl (Boc) groups. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of various biologically active molecules.

The structure of (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid is particularly noteworthy. The pyrrolidine ring, a five-membered heterocyclic compound, provides a rigid framework that can influence the conformational flexibility and stability of the molecule. The chiral centers at positions 3 and 4 are crucial for its stereochemical properties, which can significantly impact its biological activity. The bromophenyl group introduces additional functionality and reactivity, while the Boc protecting group ensures that the amine functionality remains inert during synthetic manipulations.

In terms of synthesis, several methods have been reported for the preparation of (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid. One common approach involves the asymmetric synthesis of the pyrrolidine ring using chiral catalysts or auxiliaries. For instance, a recent study published in Organic Letters described a highly efficient asymmetric hydrogenation method to introduce the chiral centers at positions 3 and 4. This method not only provided high enantiomeric purity but also excellent yields, making it a preferred choice for large-scale production.

The applications of (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid in medicinal chemistry are diverse and promising. One area of significant interest is its use as an intermediate in the synthesis of small molecule inhibitors targeting various disease pathways. For example, researchers at the University of California have utilized this compound to develop potent inhibitors of protein kinases, which are key enzymes involved in cellular signaling pathways associated with cancer and inflammatory diseases. The bromophenyl group allows for further functionalization through Suzuki coupling reactions, enabling the introduction of a wide range of substituents to fine-tune the pharmacological properties of the final product.

Beyond kinase inhibitors, (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid has also shown promise in the development of G protein-coupled receptor (GPCR) modulators. GPCRs are a large family of membrane proteins that play critical roles in numerous physiological processes and are important targets for drug discovery. A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited high affinity and selectivity for specific GPCRs, suggesting their potential as therapeutic agents for conditions such as cardiovascular diseases and neurological disorders.

The pharmacological properties of compounds derived from (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid have been extensively studied. These compounds often exhibit favorable pharmacokinetic profiles, including good solubility, stability, and bioavailability. Additionally, their ability to cross biological membranes makes them suitable candidates for oral administration or other routes of drug delivery. Preclinical studies have shown that these compounds can effectively inhibit target proteins with minimal off-target effects, reducing the risk of adverse side effects.

In conclusion, (3R,4S)-4-(4-Bromophenyl)-1-(tert-butoxycarbonyl)pyrrolidine-3-carboxylic acid (CAS No. 1949806-00-1) is a versatile and valuable compound in medicinal chemistry. Its unique structure and chemical properties make it an ideal intermediate for the synthesis of biologically active molecules with potential therapeutic applications. Ongoing research continues to explore new synthetic methods and applications for this compound, further highlighting its significance in drug discovery and development.